Cas no 942473-89-4 (4-Bromo-7-fluorobenzo[d]thiazol-2-amine)

4-Bromo-7-fluorobenzo[d]thiazol-2-amine structure

942473-89-4 structure

Product Name:4-Bromo-7-fluorobenzo[d]thiazol-2-amine

CAS No:942473-89-4

MF:C₇H₄BrFN₂S

MW:247.087462425232

MDL:MFCD09475480

CID:1090856

PubChem ID:26597105

Update Time:2025-09-26

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-7-fluorobenzo[d]thiazol-2-amine
- 2-BenzothiazolaMine, 4-broMo-7-fluoro-
- 4-bromo-7-fluoro-1,3-benzothiazol-2-amine
- 4-Bromo-7-fluoro-2-benzothiazolamine (ACI)
- EN300-388602
- DTXSID10650176
- SY275078
- D96887
- starbld0013790
- A904024
- CS-0119368
- 2-Amino-4-bromo-7-fluorobenzothiazole
- 942473-89-4
- BS-47217
- 4-Bromo-7-fluoro-2-benzothiazolamine
- DB-396664
- SCHEMBL23496786
- MFCD09475480
- MDL： MFCD09475480
- Inchi： 1S/C7H4BrFN2S/c8-3-1-2-4(9)6-5(3)11-7(10)12-6/h1-2H,(H2,10,11)
- InChI Key： IZJDJKFFDWPQON-UHFFFAOYSA-N
- SMILES： FC1C2=C(N=C(N)S2)C(Br)=CC=1

Computed Properties

Exact Mass: 245.92626g/mol
Monoisotopic Mass: 245.92626g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 67.2Å²

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM155477-5g	4-bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	95%	5g	$920	2021-06-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B39985-250mg	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	#N/A	250mg	¥866.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B39985-100mg	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	#N/A	100mg	¥456.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B39985-1g	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	#N/A	1g	¥2586.0	2024-07-16
Chemenu	CM155477-5g	4-bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	95%+	5g	$1120	2024-07-19
Ambeed	A1441092-100mg	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	97%	100mg	$17.0	2025-04-15
Ambeed	A1441092-250mg	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	97%	250mg	$22.0	2025-04-15
Ambeed	A1441092-1g	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	97%	1g	$32.0	2025-04-15
Ambeed	A1441092-5g	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	97%	5g	$115.0	2025-04-15
Ambeed	A1441092-10g	4-Bromo-7-fluorobenzo[d]thiazol-2-amine	942473-89-4	97%	10g	$216.0	2025-04-15

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Production Method

Production Method 1

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 5 min, cooled; 10 min, cooled; 1 °C
1.2 Reagents: Pyridinium tribromide ; 15 min, < 5 °C; 75 min, 0 °C; 0 °C → rt; rt → 50 °C; 50 °C → 59 °C; 1.5 h, 59 °C; 59 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 7, cooled

Reference

: Preparation of tricyclic KRas G12C inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Methanesulfonic acid ; 4 h, rt → 60 °C
1.2 Reagents: Ammonia Solvents: Water ; pH 10 - 11

Reference

: Macrocyclic compound and its applications in the treatment of cancer

, China, , ,

Production Method 3

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 5 min, 0 °C; 10 min, 1 °C
1.2 Reagents: Pyridinium tribromide ; 15 min, < 5 °C; 75 min, 0 °C; 0 °C → rt; 50 °C → 59 °C; 1.5 h, 59 °C; 59 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt

Reference

: Heteroaryl-substituted pyrazinobenzoxazines and related compounds as KRas G12C inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 4

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Methanesulfonic acid ; 4 h, 0 °C → 60 °C
1.2 Reagents: Ammonia Solvents: Water ; pH 10 - 11, 0 °C

Reference

: Preparation of benzopyrimidine compounds as KRas-G12C inhibitor for treatment of KRas-G12C-related diseases

, China, , ,

Production Method 5

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid ; 3 h, 110 °C

Reference

: Preparation of quinazolines as small molecule inhibitors of KRAS G12D mutant

, World Intellectual Property Organization, , ,

Production Method 6

1694497-17-0

942473-89-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Methanesulfonic acid ; 4 h, 0 °C → 60 °C
1.2 Reagents: Ammonia Solvents: Water ; pH 10 - 11, 0 °C

Reference

: Preparation of tetracyclic compound as KRasG12C inhibitor for treatment of cancer

, World Intellectual Property Organization, , ,

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Raw materials

Thiourea, N-(2-bromo-5-fluorophenyl)-

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Preparation Products

4-Bromo-7-fluorobenzo[d]thiazol-2-amine (942473-89-4)

4-Bromo-7-fluorobenzo[d]thiazol-2-amine Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
2. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
3. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
5. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305

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